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Compound of Interest

Compound Name: Fenfluramine

Cat. No.: B1217885 Get Quote

For Immediate Implementation by Laboratory and Research Professionals

Ensuring the safe and compliant disposal of chemical compounds is a cornerstone of

responsible laboratory management. This document provides a comprehensive, step-by-step

guide for the proper disposal of fenfluramine, reflecting its current regulatory status and best

practices for environmental and occupational safety.

Formerly a Schedule IV controlled substance, fenfluramine was removed from the schedules

of the Controlled Substances Act by the Drug Enforcement Administration (DEA) effective

December 23, 2022.[1][2] This declassification simplifies disposal procedures, as the stringent

requirements for controlled substances no longer apply. However, fenfluramine must still be

managed as a chemical waste in accordance with Environmental Protection Agency (EPA)

regulations and institutional safety protocols.

Key Disposal Parameters
All researchers and laboratory personnel must adhere to the following parameters for the

disposal of fenfluramine waste. This includes pure compounds, contaminated labware, and

solutions.
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Parameter Guideline Regulatory Basis

DEA Control Status Not a controlled substance.

21 CFR Part 1308, as

amended December 23,

2022[1]

Hazardous Waste

Classification

Not a listed RCRA hazardous

waste (P- or U-list).
40 CFR 261.33

Recommended Disposal

Method

Incineration via a licensed

waste management vendor.

Safety Data Sheet

recommendations

On-site Treatment

Prohibited. Do not dispose of

down the drain or in regular

trash.

EPA and local regulations

Container Labeling

"Chemical Waste,"

"Fenfluramine," and hazard

identification.

Prudent laboratory safety

practices

Step-by-Step Disposal Protocol for Fenfluramine
Waste
This protocol outlines the essential steps for the safe handling and disposal of fenfluramine
waste within a research environment.

1. Waste Segregation and Collection:

Identify: Clearly identify all waste streams containing fenfluramine, including unused or

expired compounds, contaminated personal protective equipment (PPE), glassware, and

reaction mixtures.

Segregate: Do not mix fenfluramine waste with non-hazardous solid waste or biohazardous

waste.[3] It should be collected in a designated, compatible chemical waste container.

Container: Use a leak-proof, sealable container appropriate for chemical waste. Ensure the

container is in good condition and compatible with the waste being collected.
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2. Labeling and Storage:

Labeling: Immediately label the waste container with "Chemical Waste" and the specific

contents, "Fenfluramine." Include the date of initial waste accumulation and any known

hazards.

Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials. This area should be well-ventilated and have secondary containment

to prevent spills.

3. Arrange for Professional Disposal:

Contact EHS: Notify your institution's Environmental Health and Safety (EHS) department to

arrange for the pickup and disposal of the fenfluramine waste.

Licensed Vendor: The EHS department will coordinate with a licensed hazardous or

chemical waste disposal company for proper transportation and destruction.[4] Safety Data

Sheets for fenfluramine recommend disposal through a licensed professional waste

disposal service, typically via incineration.[5]

4. Documentation:

Record Keeping: Maintain accurate records of the amount of fenfluramine waste generated

and the date of its transfer to the disposal vendor. Follow your institution's specific

documentation requirements.

Fenfluramine Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of fenfluramine in a laboratory setting.
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Fenfluramine Disposal Workflow Diagram
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By adhering to this disposal plan, research facilities can ensure they are in compliance with

current regulations, protect the health and safety of their personnel, and minimize their

environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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